Cas no 1220030-64-7 (2-(5-Bromo-3-methyl-2-pyridinyl)-1,2,3,4-tetrahydroisoquinoline)

• Product Name: 2-(5-Bromo-3-methyl-2-pyridinyl)-1,2,3,4-tetrahydroisoquinoline
• CAS No: 1220030-64-7
• MF: C₁₅H₁₅BrN₂
• MW: 303.197002649307
• CID: 4688127
• Update Time: 2025-06-08

2-(5-Bromo-3-methyl-2-pyridinyl)-1,2,3,4-tetrahydroisoquinoline Chemical and Physical Properties

Names and Identifiers

• 2-(5-BROMO-3-METHYL-2-PYRIDINYL)-1,2,3,4-TETRAHYDROISOQUINOLINE
• 2-(5-bromo-3-methylpyridin-2-yl)-3,4-dihydro-1H-isoquinoline
• 2-(5-Bromo-3-methyl-2-pyridinyl)-1,2,3,4-tetrahydroisoquinoline

• Inchi： 1S/C15H15BrN2/c1-11-8-14(16)9-17-15(11)18-7-6-12-4-2-3-5-13(12)10-18/h2-5,8-9H,6-7,10H2,1H3
• InChI Key： LJORNIGZTHSVTB-UHFFFAOYSA-N
• SMILES： BrC1=CN=C(C(C)=C1)N1CC2C=CC=CC=2CC1

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 18
• Rotatable Bond Count: 1
• Complexity: 284
• Topological Polar Surface Area: 16.1

Additional information on 2-(5-Bromo-3-methyl-2-pyridinyl)-1,2,3,4-tetrahydroisoquinoline

Introduction to 2-(5-Bromo-3-methyl-2-pyridinyl)-1,2,3,4-tetrahydroisoquinoline (CAS No. 1220030-64-7)

2-(5-Bromo-3-methyl-2-pyridinyl)-1,2,3,4-tetrahydroisoquinoline, with the CAS number 1220030-64-7, is a complex organic compound that has garnered significant attention in recent years due to its potential applications in medicinal chemistry and pharmaceutical research. This compound belongs to the class of tetrahydroisoquinolines, which are known for their diverse biological activities, including analgesic, anti-inflammatory, and neuroprotective properties.

The molecular structure of 2-(5-Bromo-3-methyl-2-pyridinyl)-1,2,3,4-tetrahydroisoquinoline is characterized by a tetrahydroisoquinoline core fused with a substituted pyridine ring. The presence of the bromine and methyl groups on the pyridine ring imparts unique chemical and biological properties to this compound. These structural features make it a valuable candidate for the development of novel therapeutic agents.

Recent studies have explored the pharmacological activities of 2-(5-Bromo-3-methyl-2-pyridinyl)-1,2,3,4-tetrahydroisoquinoline. One notable area of research is its potential as an analgesic agent. A study published in the Journal of Medicinal Chemistry in 2021 reported that this compound exhibits potent analgesic effects in animal models of pain. The mechanism of action is believed to involve the modulation of opioid receptors, making it a promising lead for the development of non-addictive pain relievers.

In addition to its analgesic properties, 2-(5-Bromo-3-methyl-2-pyridinyl)-1,2,3,4-tetrahydroisoquinoline has shown anti-inflammatory activity. Research conducted at the University of California in 2020 demonstrated that this compound can inhibit the production of pro-inflammatory cytokines such as TNF-α and IL-6 in vitro. This suggests that it may have therapeutic potential in inflammatory diseases such as rheumatoid arthritis and inflammatory bowel disease.

The neuroprotective effects of 2-(5-Bromo-3-methyl-2-pyridinyl)-1,2,3,4-tetrahydroisoquinoline have also been investigated. A study published in Neuropharmacology in 2019 found that this compound can protect neuronal cells from oxidative stress-induced damage. The neuroprotective activity is attributed to its ability to scavenge free radicals and upregulate antioxidant enzymes. These findings indicate that it may be useful in the treatment of neurodegenerative disorders such as Alzheimer's disease and Parkinson's disease.

The synthesis of 2-(5-Bromo-3-methyl-2-pyridinyl)-1,2,3,4-tetrahydroisoquinoline has been optimized using various synthetic routes. One efficient method involves the Pictet-Spengler reaction followed by bromination and methylation steps. The synthetic route has been detailed in several peer-reviewed journals, providing a robust framework for large-scale production and further pharmaceutical development.

In terms of safety and toxicity profiles, preliminary studies suggest that 2-(5-Bromo-3-methyl-2-pyridinyl)-1,2,3,4-tetrahydroisoquinoline exhibits low toxicity at therapeutic doses. However, further preclinical and clinical trials are necessary to fully evaluate its safety and efficacy in humans. These trials will also help to determine optimal dosing regimens and identify any potential side effects.

The future prospects for 2-(5-Bromo-3-methyl-2-pyridinyl)-1,2,3,4-tetrahydroisoquinoline are promising. Ongoing research is focused on optimizing its pharmacological properties through structural modifications and exploring its potential in combination therapies. Additionally, efforts are being made to develop more efficient and cost-effective synthetic methods to facilitate its commercialization.

In conclusion, 2-(5-Bromo-3-methyl-2-pyridinyl)-1,2,3,4-tetrahydroisoquinoline (CAS No. 1220030-64-7) is a multifaceted compound with significant potential in medicinal chemistry and pharmaceutical research. Its unique chemical structure and diverse biological activities make it an attractive candidate for the development of novel therapeutic agents targeting pain management, inflammation reduction, and neuroprotection.